Cas no 1177299-74-9 (3-Ethylpiperidin-3-ol)

• Product Name: 3-Ethylpiperidin-3-ol
• CAS No: 1177299-74-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD09971183
• CID: 1036529
• PubChem ID: 45791114
• Update Time: 2025-06-09

3-Ethylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Ethylpiperidin-3-ol
• AK117918
• Ambcb4016061
• KB-31683
• MolPort-011-166-987
• RL00675
• SureCN1991199
• 3-Ethyl-piperidin-3-ol
• DA-18402
• SCHEMBL1991199
• 1177299-74-9
• 3-Ethylpiperidin-3-ol, AldrichCPR
• CXB29974
• NLVBTAUKMSPTEZ-UHFFFAOYSA-N
• J-512436
• AKOS012897336
• SB41786
• BS-37197
• DTXSID20672420
• EN300-154210
• MFCD09971183
• CS-0441740
• E78409

• MDL： MFCD09971183
• Inchi： 1S/C7H15NO/c1-2-7(9)4-3-5-8-6-7/h8-9H,2-6H2,1H3
• InChI Key： NLVBTAUKMSPTEZ-UHFFFAOYSA-N
• SMILES： OC1(CC)CNCCC1

Computed Properties

• Exact Mass: 129.115
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 32.26000
• LogP: 0.83970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Ethylpiperidin-3-ol

Introduction to 3-Ethylpiperidin-3-ol (CAS No. 1177299-74-9)

3-Ethylpiperidin-3-ol, also known by its CAS number 1177299-74-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an ethyl group and a hydroxyl group attached to a piperidine ring. The structural features of 3-Ethylpiperidin-3-ol make it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting central nervous system (CNS) disorders.

The chemical formula of 3-Ethylpiperidin-3-ol is C₈H₁₇NO, and it has a molecular weight of approximately 143.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reduction of a corresponding ketone or the alkylation of a piperidine derivative. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In recent years, 3-Ethylpiperidin-3-ol has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems in the brain. Research has shown that 3-Ethylpiperidin-3-ol can interact with various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors, which are implicated in a wide range of neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-Ethylpiperidin-3-ol on serotonin receptor subtypes. The results indicated that the compound exhibited selective agonist activity at 5-HT_1A receptors, which are known to play a crucial role in regulating mood and anxiety. This finding suggests that 3-Ethylpiperidin-3-ol could be developed as an anxiolytic or antidepressant agent with a novel mechanism of action.

Another area of research has focused on the potential use of 3-Ethylpiperidin-3-ol in treating neurodegenerative diseases such as Parkinson's disease (PD). A study published in Neuropharmacology in 2020 explored the neuroprotective effects of the compound in animal models of PD. The results showed that treatment with 3-Ethylpiperidin-3-ol significantly reduced dopaminergic neuron loss and improved motor function, indicating its potential as a neuroprotective agent.

Beyond its therapeutic applications, 3-Ethylpiperidin-3-ol has also been studied for its potential as a research tool in neuroscience. Its ability to selectively modulate specific receptor subtypes makes it valuable for investigating the roles of these receptors in various physiological processes. For example, a study published in ACS Chemical Neuroscience in 2019 used 3-Ethylpiperidin-3-ol to explore the involvement of 5-HT_1A receptors in cognitive function and memory formation.

The safety profile of 3-Ethylpiperidin-3-ol is another important consideration for its development as a therapeutic agent. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-Ethylpiperidin-3-ol (CAS No. 1177299-74-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel drugs targeting CNS disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as an important molecule for future drug discovery efforts.